BENGHE Methodological & Application

Check Availability & Pricing

Analytical standards for
Dichlorodifluoromethane quantification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

Application Note: Quantification of
Dichlorodifluoromethane

Introduction

Dichlorodifluoromethane (CCIzFz), a chlorofluorocarbon (CFC) also known as CFC-12 or
Freon-12, is a colorless gas with a faint ethereal odor.[1] Historically used as a refrigerant and
aerosol propellant, its production has been phased out under the Montreal Protocol due to its
significant contribution to ozone depletion.[2] Accurate quantification of
dichlorodifluoromethane is crucial for environmental monitoring, occupational safety, and
research into its atmospheric fate. This application note details the analytical standards and
protocols for the precise and reliable quantification of dichlorodifluoromethane in various
matrices, primarily focusing on gas chromatography-based methods.

Analytical Techniques

Gas chromatography (GC) is the predominant technique for the quantification of
dichlorodifluoromethane due to its volatility. Both Flame lonization Detection (FID) and Mass
Spectrometry (MS) are commonly employed detectors, each offering distinct advantages.

e Gas Chromatography-Flame lonization Detection (GC-FID): This method is robust, widely
available, and provides excellent sensitivity for hydrocarbons. NIOSH Method 1018 provides
a detailed protocol for the determination of dichlorodifluoromethane in air samples using
GC-FID.[3][4]
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e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers superior selectivity and
specificity, enabling positive identification of dichlorodifluoromethane based on its unique
mass spectrum. This is particularly advantageous when analyzing complex matrices where
interferences may be present.[1][5] EPA methods often utilize GC-MS for the analysis of
volatile organic compounds, including dichlorodifluoromethane, in environmental samples.

[6]

High-performance liquid chromatography (HPLC) is generally not a suitable technique for the
analysis of highly volatile compounds like dichlorodifluoromethane.

Analytical Standards

Certified reference materials (CRMs) for dichlorodifluoromethane are commercially available,
typically as compressed gases or in solution with a solvent like methanol.[7][8] These
standards are essential for instrument calibration and ensuring the accuracy and traceability of
measurements.

Table 1: Commercially Available Dichlorodifluoromethane Standards

Product . . .
Lo Concentration Matrix Supplier Example
Description
Dichlorodifluorometha
200 pg/mL P&T Methanol Restek[9]
ne
Dichlorodifluorometha ) )
5000 pg/mL Methanol Sigma-Aldrich[8]
ne
Dichlorodifluorometha
99% Neat Gas NIOSH[4]

ne

Quantitative Data Summary

The following table summarizes key quantitative parameters from established analytical
methods for dichlorodifluoromethane.

Table 2: Quantitative Parameters for Dichlorodifluoromethane Analysis
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NIOSH Method EPA Method 502.2 EPA Method 524.2
Parameter
1018 (GC-FID) (GC-PID/ELCD) (GC-MS)
Dichlorodifluorometha Dichlorodifluorometha Dichlorodifluorometha
Analyte
ne ne ne
Drinking Water,
Matrix Air Drinking Water Wastewater, Ground
Water
Detection Limit 0.03 mg per sample[3]  0.05 pg/L[1] 0.13 pg/L[1]

) 5000 to 30,000 mg/m3 N
Working Range ] Not Specified 0.2 to 25 pg/L[6]
for a 1-L air sample[4]

Recovery 98.2%[10] Not Specified Not Specified

Overall Precision

0.063[4] Not Specified Not Specified
(srm)

Experimental Protocols

Protocol 1: Quantification of Dichlorodifluoromethane in
Air by GC-FID (Based on NIOSH Method 1018)

This protocol outlines the procedure for collecting and analyzing dichlorodifluoromethane in
air samples.

1. Sample Collection:

o Sampler: Use two tandem coconut shell charcoal tubes (400 mg/200 mg and 100 mg/50
mg).[3][4]

» Calibration: Calibrate personal sampling pumps with a representative sampler in line.[11]

o Sampling: Sample at a known flow rate between 0.01 and 0.05 L/min for a total sample size
of 1to4 L.[11]

o Storage: After sampling, cap the tubes and store them at -10°C until analysis.[3] Samples
are stable for at least 7 days under these conditions.[4]
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. Sample Preparation:

Desorption: Pipette 20.0 mL of methylene chloride into a vial.[4][11] Transfer both sections of
the front charcoal tube to the vial, cap, and gently shake.[11] Repeat for the back tube in a
separate vial.

Analysis Timeframe: Analyze the desorbed samples within 6 hours.[4]
. GC-FID Analysis:

GC Conditions:

[¢]

Column: Capillary column suitable for separating volatile compounds (e.g., Rtx-VMS).[9]
o Injector Temperature: 200°C[4]
o Detector Temperature: 260°C[4]

o Column Temperature Program: Isothermal or a temperature ramp may be required if
analyzing for multiple compounds. For example, a starting temperature held for a few
minutes followed by a ramp of 5°C/min.[4]

o Gases: Use purified nitrogen, hydrogen, and filtered air for the GC system.[4]

Injection: Inject a sample aliquot using an autosampler or manually with the solvent flush
technique.[10]

. Calibration and Quality Control:

Calibration Standards: Prepare at least five working standards by bubbling known amounts
of dichlorodifluoromethane gas through methylene chloride using a gas-tight syringe.[10]
[11]

Calibration Curve: Analyze the standards and prepare a calibration graph of peak area
versus mass of analyte (mg).[11]

Desorption Efficiency (DE): Determine the DE at least once for each lot of sorbent by
injecting a known amount of analyte onto a sorbent tube, allowing nitrogen to flow through,
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and then desorbing and analyzing as with the samples.[11]

Protocol 2: Quantification of Dichlorodifluoromethane in
Water by Purge and Trap GC-MS (Based on EPA Method
524.2)

This protocol is for the determination of dichlorodifluoromethane in aqueous samples.
1. Sample Collection and Storage:

» Vials: Collect samples in 40-mL vials with PTFE-lined silicone septa. Ensure no headspace
IS present.

o Storage: Store samples at 4°C and protect them from light.[6]
2. GC-MS Analysis:

e Purge and Trap System:

o

Purge Gas: Helium at a defined flow rate.

[¢]

Purge Volume: 25 mL of the aqueous sample.[6]

[¢]

Trap: A tube containing suitable sorbent materials.

o

Desorption: Thermally desorb the trapped analytes onto the GC column.[6]
¢ GC-MS Conditions:

o Column: A capillary column suitable for volatile organic compounds (e.g., 60 m x 0.75 mm
ID DB-624).

o Temperature Program: A temperature program is used to separate the compounds. For
example, hold at an initial temperature, then ramp to a final temperature.

o Mass Spectrometer: Operate in full scan mode over a mass range of approximately 45-
300 amu.[12]
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« |dentification: Identify dichlorodifluoromethane by comparing its retention time and mass
spectrum to that of a reference standard. The primary ions for dichlorodifluoromethane are
m/z 85 and 87.[1][5]

3. Calibration:
e Stock Standard: Use a certified standard solution of dichlorodifluoromethane in methanol.

» Calibration Curve: Prepare a multi-point calibration curve by analyzing dilutions of the stock
standard under the same conditions as the samples. The linear calibration range is typically
0.2 to 25 pg/L.[6]
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Caption: Experimental workflow for dichlorodifluoromethane quantification in air by GC-FID.
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Caption: Logical relationship of the quality control process for analytical measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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